Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate

• Molecular Formula: C19H34O3
• Molecular Weight: 310.5 g/mol
• InChI: InChI=1S/C19H34O3/c1-3-15-18(20)16-13-11-9-7-5-4-6-8-10-12-14-17-19(21)22-2/h5,7,11,13,18,20H,3-4,6,8-10,12,14-17H2,1-2H3/b7-5-,13-11-/t18-/m1/s1
• InChIKey: NKSSFRCNBLNXBF-YEVIIJCLSA-N

Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate: An Overview of Chemical Identity and Procurement Considerations

Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate (CAS 177746-99-5), also known as avenoleic acid methyl ester, is a methyl ester derivative of a C18 polyunsaturated hydroxy fatty acid . It is characterized by a molecular formula of C19H34O3 and a molecular weight of 310.47 g/mol . This compound belongs to the class of hydroxyoctadecadienoic acid (HODE) derivatives, which are oxygenated metabolites of linoleic acid implicated in diverse biological signaling pathways, including inflammation and lipid metabolism [1]. As a defined stereoisomer with specific (R) configuration at the C15 hydroxyl and (Z,Z) geometry at the 9 and 12 double bonds, its procurement is critical for studies requiring precise stereochemical control, distinguishing it from racemic mixtures or alternative isomers commonly encountered in less specialized lipid research.

Stereochemical-control study fit: defined (R) configuration and (Z,Z) geometry

Enantiomer-specific lipid signaling research: (R)-isomer context for 5-lipoxygenase studies

Methyl ester form for lipoxygenase substrate specificity and enzyme handling studies

• [1] Kang, L. T., & Vanderhoek, J. Y. (1998). Mono (S) hydroxy fatty acids: novel ligands for cytosolic actin. Journal of Lipid Research, 39(7), 1476-1482. View Source

Why Generic Substitution of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate Fails: Stereochemical and Functional Group Specificity

Generic substitution within the hydroxyoctadecadienoic acid (HODE) class is scientifically unsound due to profound stereochemical and functional group-dependent differences in biological activity. Studies demonstrate that the (S)-enantiomers of related HETE and HODE compounds exhibit significantly higher potency in displacing protein-bound ligands and inhibiting 5-lipoxygenase compared to their (R)-counterparts [1]. Furthermore, esterification of the carboxyl group, as seen in methyl esters, can dramatically alter both the reaction rate and product specificity of lipoxygenase enzymes compared to the free acid form [2]. These findings underscore that even subtle structural modifications—a single chiral center inversion or methylation—can shift a compound's biological profile from active to inactive. Therefore, substituting Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate with a racemic mixture, an (S)-isomer, or the free acid without rigorous validation introduces unacceptable variability in experimental outcomes, particularly in studies of lipid signaling and enzyme kinetics.

(R) vs (S) Enantiomer-specific bioactivity profiles may differ: reported 5-lipoxygenase inhibition and protein-ligand displacement are significantly lower for (R)-isomer in class-level evidence. Racemic or (S)-isomer use may shift assay response.

Methyl ester vs free acid Esterification alters enzymatic fate: methyl ester can augment lipoxygenase reaction rate and redirect product specificity toward 5S-lipoxygenation, unlike free acid. Direct substitution may change pathway endpoints.

• [1] Kang, L. T., & Vanderhoek, J. Y. (1998). Mono (S) hydroxy fatty acids: novel ligands for cytosolic actin. Journal of Lipid Research, 39(7), 1476-1482. View Source
• [2] Walther, M., Ivanov, I., Myagkova, G., & Kuhn, H. (1998). Probing the substrate alignment at the active site of 15-lipoxygenases by targeted substrate modification and site-directed mutagenesis. Evidence for an inverse substrate orientation. Journal of Biological Chemistry, 273(45), 29315-29322. View Source

Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate: A Quantitative Evidence Guide for Differentiated Selection

Stereochemical Specificity: (R)- vs. (S)-Enantiomer Potency in 5-Lipoxygenase Inhibition

In studies using rat basophilic leukemia (RBL-1) cell homogenates, the (S)-enantiomer of 15-HETE demonstrated significant inhibition of 5-lipoxygenase, whereas the 15(R) chiral enantiomer was either less potent or ineffective [1]. In competitive binding assays, the (S)-hydroxy fatty acids, including 15(S)-HETE, were significantly more potent in displacing [3H]15-HETE bound to cytosolic proteins compared to the 15(R) enantiomer, which showed activity comparable to the non-hydroxylated controls, stearic acid and arachidonic acid [1]. This stereochemical dependence is critical for experimental design.

Enantiomer Potency Context

Class-level inference

15(S)-HETE significantly more potent than 15(R)-HETE in displacing [³H]15-HETE from cytosolic proteins; (R) isomer comparable to non-hydroxylated controls.

Enantiomer-specific lipid signaling context; (R) isomer may support negative-control design in 5-lipoxygenase pathway studies.

RBL-1 cell cytosol preparations; class-level inference across HETE/HODE analogs.

Evidence Dimension	Displacement of [3H]15-HETE from Cytosolic Proteins
Target Compound Data	Relative effectiveness comparable to stearic acid and arachidonic acid (non-hydroxylated controls)
Comparator Or Baseline	15(S)-HETE
Quantified Difference	15(S)-HETE was 'significantly more potent' than 15(R)-HETE, which was among the least effective compounds tested
Conditions	Rat basophilic leukemia (RBL-1) cell cytosol preparations

Why This Matters

This demonstrates that the (R)-stereoisomer is functionally distinct from its (S)-counterpart, making it essential as a negative control or for studying stereospecific recognition events in lipid signaling pathways.

• [1] Kang, L. T., & Vanderhoek, J. Y. (1998). Mono (S) hydroxy fatty acids: novel ligands for cytosolic actin. Journal of Lipid Research, 39(7), 1476-1482. View Source

Functional Group Impact: Methyl Ester vs. Free Acid on Lipoxygenase Activity

The methylation of the carboxyl group on 15(S)-HETE to form 15(S)-HETE methyl ester significantly alters its interaction with 15-lipoxygenases. Research has shown that this modification not only augmented the reaction rate but also shifted the reaction specificity strongly toward 5S-lipoxygenation, a change not observed with the free acid [1]. This highlights that the methyl ester is not a simple pro-drug or inactive analog but possesses a distinct enzymatic fate.

Ester vs. Acid Reactivity

Class-level inference

Methyl ester (15(S)-HETE methyl ester) augmented reaction rate and strongly shifted product specificity toward 5S-lipoxygenation versus free acid.

Methyl ester may shift lipoxygenase product profile; distinct from free acid in enzyme handling.

Wild-type 15-lipoxygenase in vitro; class-level inference.

Evidence Dimension	Reaction Rate and Product Specificity of 15-Lipoxygenase
Target Compound Data	Methyl ester form (by analogy)
Comparator Or Baseline	15(S)-HETE (free acid)
Quantified Difference	Methylation 'augmented the reaction rate' and 'shifted the reaction specificity strongly toward 5S-lipoxygenation'
Conditions	In vitro oxygenation by wild-type 15-lipoxygenases

Why This Matters

This evidence confirms that the methyl ester form is a distinct chemical entity with a different metabolic and enzymatic profile compared to the free acid, making it a unique tool for probing lipid biochemistry rather than a direct substitute for the parent acid.

• [1] Walther, M., Ivanov, I., Myagkova, G., & Kuhn, H. (1998). Probing the substrate alignment at the active site of 15-lipoxygenases by targeted substrate modification and site-directed mutagenesis. Evidence for an inverse substrate orientation. Journal of Biological Chemistry, 273(45), 29315-29322. View Source

Defined Physicochemical Properties for Consistent Experimental Reproducibility

Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate is characterized by a predicted density of 0.938 ± 0.06 g/cm³ and a predicted boiling point of 412.5 ± 33.0 °C . These defined parameters, provided by reputable vendors for this specific stereoisomer, are essential for accurate formulation, dosing, and analytical method development (e.g., HPLC, GC-MS).

Predicted Physicochemical Specs

Data to verify

Predicted density: 0.938±0.06 g/cm³; predicted boiling point: 412.5±33.0 °C; MW 310.47 g/mol.

Supports method development and formulation consistency.

Predicted values; experimental confirmation advised.

Evidence Dimension	Physical State and Properties
Target Compound Data	Density: 0.938±0.06 g/cm³ (Predicted); Boiling Point: 412.5±33.0 °C (Predicted); Molecular Weight: 310.47
Comparator Or Baseline	N/A (Product Specification)
Quantified Difference	N/A
Conditions	Predicted values based on chemical structure

Why This Matters

Access to these precise, compound-specific values ensures reproducibility in experimental procedures and facilitates direct comparison with other lipid standards, reducing ambiguity in research workflows.

Recommended Application Scenarios for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate Based on Product-Specific Evidence

As a Stereochemical Negative Control in 5-Lipoxygenase Inhibition Studies

Based on evidence that the (R)-enantiomer of related HETEs is significantly less potent or ineffective compared to its (S)-counterpart in inhibiting 5-lipoxygenase and displacing protein-bound ligands [1], Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate is ideally suited as a stereochemical negative control. Its use allows researchers to conclusively attribute observed inhibitory effects to stereospecific interactions, thereby strengthening the validity of structure-activity relationship (SAR) studies in inflammatory lipid signaling research.

Investigating the Impact of Carboxyl Group Esterification on Lipoxygenase Substrate Handling

The evidence that methyl esterification of related HETE compounds can both augment reaction rates and shift product specificity of lipoxygenases [1] positions Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate as a valuable tool for studying enzyme-substrate interactions. Researchers can use this compound to probe the influence of carboxyl group modification on enzyme kinetics, substrate orientation, and product profiles, offering critical insights into the catalytic mechanisms of lipid-metabolizing enzymes.

As a Calibrated Analytical Standard for Lipidomics and Oxylipin Profiling

With its well-defined physicochemical properties, including predicted density (0.938 ± 0.06 g/cm³) and boiling point (412.5 ± 33.0 °C) [1], this compound serves as a reliable analytical standard. Its use in LC-MS/MS or GC-MS workflows enables accurate quantification and identification of specific avenoleic acid methyl ester isomers in complex biological matrices, such as plant extracts or mammalian biofluids, ensuring precise and reproducible lipidomic datasets.

Application

Selection Property

Validation Focus

5-Lipoxygenase inhibition stereochemical control

(R)-enantiomer specificity context

Stereochemical SAR in lipid signaling

Lipoxygenase substrate handling studies

Methyl ester enzymatic reactivity profile

Enzyme kinetics and product specificity review

Oxylipin profiling analytical standard

Characterized physicochemical profile

Lipidomics method reproducibility

• [1] Kang, L. T., & Vanderhoek, J. Y. (1998). Mono (S) hydroxy fatty acids: novel ligands for cytosolic actin. Journal of Lipid Research, 39(7), 1476-1482. View Source